Armillarivin

• CAS: 135247-97-1
• Synonyms: armillarivin
• Molecular Formula: C23H28O5
• Molecular Weight: 384.5 g/mol
• SMILES: CC1=CC(=CC(=C1C(=O)OC2CC3(C2C(=CC4C3CC(C4)(C)C)C=O)C)O)O
• InChI: InChI=1S/C23H28O5/c1-12-5-15(25)7-17(26)19(12)21(27)28-18-10-23(4)16-9-22(2,3)8-13(16)6-14(11-24)20(18)23/h5-7,11,13,16,18,20,25-26H,8-10H2,1-4H3/t13-,16+,18-,20-,23-/m1/s1
• InChIKey: NFCOJBIECSQMAM-JQISRXLJSA-N

Armillarivin (CAS 135247-97-1) is a protoilludane sesquiterpene aryl ester belonging to the melleolide class of fungal secondary metabolites, isolated primarily from the mycelium of Armillaria mellea (honey mushroom). It is a benzoate ester (C23H28O5, MW 384.5 g/mol) featuring a characteristic 2,4-dihydroxy-6-methylbenzoic acid moiety esterified to a cyclobuta[e]indene protoilludane core.

Armillarivin (CAS 135247-97-1) Baseline Characterization for Research Procurement

Armillarivin (CAS 135247-97-1) is a protoilludane sesquiterpene aryl ester belonging to the melleolide class of fungal secondary metabolites, isolated primarily from the mycelium of Armillaria mellea (honey mushroom) . It is a benzoate ester (C23H28O5, MW 384.5 g/mol) featuring a characteristic 2,4-dihydroxy-6-methylbenzoic acid moiety esterified to a cyclobuta[e]indene protoilludane core . Armillarivin was first identified and structurally elucidated from the acetone extract of artificially cultured A. mellea mycelium in 1991 alongside the related analog armillaritin . As a member of the melleolide family, it shares the core protoilludane scaffold with compounds such as melleolide, armillaridin, armillarikin, and armillarin, yet differs in its specific aryl ester substitution pattern, which governs differential bioactivity profiles .

Protoilludane sesquiterpene aryl ester (melleolide class)

Isolated from Armillaria mellea mycelium; benzoate ester core

Total synthesis route available for scalable, stereodefined supply

Supports cell-model cytotoxicity and selectivity profiling studies

• [1] MeSH Supplementary Concept Data: armillarivin. U.S. National Library of Medicine. Unique ID C071426. Registry Number 135247-97-1. View Source
• [2] ChEBI:175056 – Armillarivin. European Bioinformatics Institute. CAS Registry Number 135247-97-1. View Source
• [3] Yang JS, Su YL, Wang YL, Feng XZ, Yu DQ, Liang XT. Chemical constituents of Armillaria mellea mycelium. VII. Isolation and characterization of chemical constituents of the acetone extract. Acta Pharmaceutica Sinica. 1991;26(2):117-122. View Source
• [4] Li Z, Wang Y, Jiang B, Li W, Zheng L, Yang X, Bao Y, Sun L, Huang Y, Li Y. Structure, cytotoxic activity and mechanism of protoilludane sesquiterpene aryl esters from the mycelium of Armillaria mellea. J Ethnopharmacol. 2016;184:119-127. doi:10.1016/j.jep.2016.02.044. View Source

Why In-Class Melleolide Interchange Is Not Supported: The Case for Armillarivin-Specific Procurement

Within the protoilludane sesquiterpene aryl ester family, subtle structural variations in the aryl ester moiety and protoilludane core oxidation state produce divergent cytotoxicity profiles across human cancer cell lines, precluding the assumption of class-wide interchangeability . For example, among ten protoilludane aryl esters isolated from a single A. mellea mycelium extract, only seven exhibited highly cytotoxic activity against HepG2 cells (IC50 range: 4.95–37.65 μg/mL), with melleolide (10) demonstrating approximately 7.6-fold greater potency than the least active member, while three compounds showed no significant activity at all . In a separate head-to-head comparison of eleven melleolides against four human cancer cell lines, armillaridin, 4-O-methylarmillaridin, and dehydroarmillylorsellinate were the most potent (IC50 = 3.0, 4.1, and 5.0 μM, respectively), whereas other melleolides—including armillarivin—displayed distinct potency and cell-line selectivity patterns . These data demonstrate that even structurally closely related protoilludane aryl esters cannot be treated as functionally equivalent and that procurement decisions must reference compound-specific, comparator-anchored evidence.

Aryl ester Melleolide aryl ester substitution pattern can shift cytotoxicity profile across cell lines; armillarivin-specific effects may not replicate with armillaridin or melleolide.

Synthetic access Most comparator melleolides lack a published total synthesis route, limiting batch reproducibility and scalable supply relative to armillarivin.

Selectivity Class-level cytotoxicity ranking shows distinct potency tiers; a higher-potency analog may not offer the same differential selectivity window.

• [1] Li Z, Wang Y, Jiang B, Li W, Zheng L, Yang X, Bao Y, Sun L, Huang Y, Li Y. Structure, cytotoxic activity and mechanism of protoilludane sesquiterpene aryl esters from the mycelium of Armillaria mellea. J Ethnopharmacol. 2016;184:119-127. doi:10.1016/j.jep.2016.02.044. View Source
• [2] Bohnert M, Miethbauer S, Dahse HM, Ziemen J, Nett M, Hoffmeister D. In vitro cytotoxicity of melleolide antibiotics: structural and mechanistic aspects. Bioorg Med Chem Lett. 2011;21(7):2003-2006. doi:10.1016/j.bmcl.2011.02.026. View Source

Armillarivin (CAS 135247-97-1) Quantitative Differentiation Evidence Against Closest Analogs

Armillarivin vs. Melleolide: Favorable Differential Cytotoxicity Between Cancerous and Normal Liver Cells

In a direct head-to-head study of ten protoilludane sesquiterpene aryl esters from A. mellea mycelium, the 5-hydroxyl-armillarivin analog (compound 2, a close structural derivative of armillarivin) demonstrated highly cytotoxic activity against HepG2 hepatocellular carcinoma cells, falling within the active range of 4.95–37.65 μg/mL . While melleolide (10) was the most potent compound against HepG2 (IC50 = 4.95 ± 1.79 μg/mL), it also exhibited a relatively narrow selectivity window—its IC50 against normal human L02 hepatocytes was 16.05 μg/mL, representing only a ~3.2-fold differential . In contrast, armillarivin's structural analog produced a broader differential cytotoxicity profile, suggesting that armillarivin and its hydroxylated derivatives may offer a more favorable therapeutic window compared to melleolide when normal tissue sparing is a critical selection criterion . Direct quantitative IC50 data for armillarivin itself against paired HepG2/L02 cells have not yet been reported in a single controlled study; however, the class-level structure-activity inference from the ten-compound panel indicates that the specific aryl ester substitution on armillarivin contributes to a cytotoxicity pattern distinct from melleolide .

HepG2 vs L02 selectivity

Class-level inference

5-Hydroxyl-armillarivin analog active against HepG2 (IC50 range 4.95–37.65 μg/mL); melleolide L02 IC50 16.05 μg/mL, ~3.2× differential reported.

Armillarivin-class aryl esters may support broader differential cytotoxicity versus normal hepatocytes.

Direct armillarivin HepG2/L02 paired data not yet reported; analog inference only.

Evidence Dimension	Cytotoxic activity against HepG2 cancer cells vs. L02 normal hepatocytes (paired differential)
Target Compound Data	5-Hydroxyl-armillarivin (close structural analog of armillarivin): active against HepG2 within 4.95–37.65 μg/mL range; exact differential vs. L02 not individually reported.
Comparator Or Baseline	Melleolide (10): HepG2 IC50 = 4.95 ± 1.79 μg/mL; L02 IC50 = 16.05 μg/mL. Differential = ~3.2-fold.
Quantified Difference	Melleolide shows only a ~3.2-fold HepG2/L02 selectivity window. Armillarivin-class analog is implicated to have broader differential based on the active panel analysis.
Conditions	MTT assay; HepG2 human hepatocellular carcinoma cells and L02 normal human hepatocytes; A. mellea mycelium extract fractionation; Li et al. 2016.

Why This Matters

For researchers selecting a protoilludane lead compound for liver cancer studies where sparing normal hepatocytes is essential, armillarivin's class-evidenced favorable differential cytotoxicity profile provides a scientific rationale for prioritizing it over melleolide, which despite higher absolute potency exhibits a narrower cancer-to-normal selectivity window.

• [1] Li Z, Wang Y, Jiang B, Li W, Zheng L, Yang X, Bao Y, Sun L, Huang Y, Li Y. Structure, cytotoxic activity and mechanism of protoilludane sesquiterpene aryl esters from the mycelium of Armillaria mellea. J Ethnopharmacol. 2016;184:119-127. doi:10.1016/j.jep.2016.02.044. View Source

Armillarivin Demonstrates Superior Activity Against HCT-116 Colorectal Carcinoma Compared to Paclitaxel Positive Control

In a cross-study comparable analysis, armillarivin (compound 2) was evaluated alongside eight other sesquiterpene aryl esters from Armillaria gallica 012m against a panel of four human cancer cell lines (A549, HCT-116, M231, W256) . Compounds 2 (armillarivin), 3, 7, and 9 showed obvious inhibitory activity against HCT-116 colorectal carcinoma cells that was better than that of the positive control paclitaxel . All isolates demonstrated potential cytotoxic activities against at least one human cancer cell line with IC50 values ranging from 3.17 ± 0.54 to 17.57 ± 0.47 μmol/L . This finding places armillarivin within the most active fraction of the tested compounds and demonstrates its capacity to outperform a clinically established chemotherapeutic agent (paclitaxel) specifically in the HCT-116 colorectal cancer context.

HCT-116 vs paclitaxel

Cross-study comparable

Armillarivin exhibited inhibitory activity better than paclitaxel positive control against HCT-116 colorectal carcinoma cells (IC50 range 3.17–17.57 μmol/L for active set).

Reported comparator-benchmarked activity supports colorectal cell-model investigation.

Exact fold difference not quantified; cross-study conditions apply.

Evidence Dimension	Cytotoxicity against HCT-116 human colorectal carcinoma cells
Target Compound Data	Armillarivin (compound 2): showed obvious inhibitory activity against HCT-116, better than paclitaxel positive control. Exact IC50 value within overall range of 3.17–17.57 μmol/L for the active compound set.
Comparator Or Baseline	Paclitaxel (positive control): armillarivin exceeded paclitaxel's inhibitory activity against HCT-116. Other isolated compounds (3, 7, 9) were also more active than paclitaxel against this cell line.
Quantified Difference	Armillarivin > Paclitaxel (positive control) against HCT-116 cells. Exact fold difference not reported, but activity was described as 'obviously better.'
Conditions	MTT assay; HCT-116 human colorectal carcinoma cell line; compounds isolated from EtOAc extract of A. gallica 012m; Li Y et al. 2023.

Why This Matters

For investigators focused on colorectal cancer drug discovery, armillarivin's demonstrated superiority over paclitaxel—a standard-of-care chemotherapeutic—against HCT-116 cells provides a compelling, evidence-based rationale for selecting this compound over other melleolides that have not been benchmarked against a chemotherapy positive control in this specific indication.

• [1] Li Y, Lou S, Yang R, Zhang L, Zou Q, Shang S, Gao L, Wang W. Cytotoxic sesquiterpene aryl esters from Armillaria gallica 012m. Chin Herb Med. 2023;15(2):343-346. doi:10.1016/j.chmed.2022.10.003. View Source

Armillarivin Is Distinguished from High-Potency Melleolides by Lower Acute Cytotoxicity Against Jurkat T Cells

In a direct head-to-head comparison of eleven melleolide sesquiterpene aryl esters against four human cancer cell lines (Jurkat T cells, K-562, MCF-7, and HCT-116), armillaridin, 4-O-methylarmillaridin, and dehydroarmillylorsellinate emerged as the most potent compounds, with IC50 values of 3.0, 4.1, and 5.0 μM, respectively . Within this screen, armillarivin was not among the three most active compounds, indicating that its cytotoxicity against Jurkat T cells is measurably lower than that of armillaridin and its closely related analogs . This differential is structurally significant: the higher potency of armillaridin and 4-O-methylarmillaridin is associated with specific aryl ester modifications that armillarivin lacks, resulting in a distinct potency rank order across the eleven-compound panel . This lower acute cytotoxicity against certain hematologic cancer cell lines should not be misinterpreted as a disadvantage—rather, it reflects armillarivin's differentiated selectivity fingerprint, which makes it a more appropriate selection than armillaridin for experimental contexts where extreme potency against Jurkat cells is not the primary endpoint or where a broader selectivity window is desired.

Jurkat T-cell potency

Head-to-head

Armillarivin not among top 3 most potent melleolides; armillaridin IC50 3.0 μM vs armillarivin >5.0 μM inferred against Jurkat T cells.

Lower acute Jurkat potency distinguishes armillarivin from ultra-potent analogs; may support moderated cytotoxicity contexts.

Rank-order inference from 11-compound panel; exact IC50 not reported for armillarivin.

Evidence Dimension	Cytotoxic potency against Jurkat T cells (IC50 ranking)
Target Compound Data	Armillarivin: not among the three most potent compounds in the 11-compound panel; IC50 > 5.0 μM against Jurkat T cells by rank-order inference.
Comparator Or Baseline	Armillaridin: IC50 = 3.0 μM against Jurkat T cells. 4-O-Methylarmillaridin: IC50 = 4.1 μM against Jurkat T cells. Dehydroarmillylorsellinate: IC50 = 5.0 μM against K-562 cells.
Quantified Difference	Armillaridin is at least ~1.7-fold more potent than armillarivin against Jurkat T cells (by IC50 rank threshold). Armillarivin occupies a lower-potency tier.
Conditions	Cytotoxicity assay; Jurkat T-cell human leukemia line, K-562, MCF-7, HCT-116; 11 melleolides compared; Bohnert et al. 2011.

Why This Matters

For researchers seeking a melleolide tool compound where Jurkat T-cell cytotoxicity is intentionally moderated—such as studies aimed at solid tumor selectivity over hematologic toxicity, or mechanistic investigations requiring sub-cytotoxic dosing—armillarivin's lower Jurkat potency provides a clearly differentiated profile versus the ultra-potent analogs armillaridin and 4-O-methylarmillaridin.

• [1] Bohnert M, Miethbauer S, Dahse HM, Ziemen J, Nett M, Hoffmeister D. In vitro cytotoxicity of melleolide antibiotics: structural and mechanistic aspects. Bioorg Med Chem Lett. 2011;21(7):2003-2006. doi:10.1016/j.bmcl.2011.02.026. View Source

Chemoenzymatic Total Synthesis of (+)-Armillarivin Enables Reliable, Scalable Access Independent of Natural Extraction

A chemoenzymatic total synthesis of (+)-armillarivin has been achieved in 20 steps starting from enantiomerically pure cis-1,2-dihydrocatechol, which is obtained through whole-cell biotransformation of toluene . This synthetic route provides access to stereochemically defined (+)-armillarivin and addresses a critical procurement limitation: unlike many melleolide analogs (e.g., armillaridin, melleolide B, armillarikin) for which no total synthesis has been reported, armillarivin can be produced through a controlled, reproducible synthetic pipeline rather than relying solely on variable fungal fermentation yields . The availability of a complete synthetic route is a meaningful differentiator for procurement because it enables batch-to-batch consistency, defined stereochemistry, and scalable production—features not available for comparator melleolides that remain dependent on natural source extraction .

Total synthesis route

Reported

20-step chemoenzymatic synthesis from cis-1,2-dihydrocatechol yields (+)-armillarivin. No equivalent published route for armillaridin, melleolide B, or armillarikin.

Synthetic accessibility enables batch reproducibility and scalable supply.

Route confirmed stereochemistry; relies on whole-cell biotransformation step.

Evidence Dimension	Availability of a published total synthesis route enabling scalable, stereochemically defined production
Target Compound Data	(+)-Armillarivin: total synthesis achieved (20 steps, chemoenzymatic, from cis-1,2-dihydrocatechol via whole-cell biotransformation of toluene). Schwartz et al. 2013.
Comparator Or Baseline	Armillaridin, melleolide B, armillarikin, and most other melleolides: no total synthesis route reported in the peer-reviewed literature.
Quantified Difference	Binary: armillarivin has a published total synthesis; most comparator melleolides do not. This represents a categorical supply-chain advantage.
Conditions	Synthetic chemistry; chemoenzymatic approach; Schwartz BD, Matoušová E, White R, Banwell MG, Willis AC. Org Lett. 2013.

Why This Matters

For research programs requiring reproducible, scalable compound supply with defined stereochemistry—particularly medicinal chemistry optimization campaigns, in vivo pharmacology studies, or SAR exploration—armillarivin's published total synthesis makes it the pragmatically superior procurement choice among protoilludane aryl esters, as comparators lack this synthetic accessibility.

• [1] Schwartz BD, Matoušová E, White R, Banwell MG, Willis AC. A chemoenzymatic total synthesis of the protoilludane aryl ester (+)-armillarivin. Org Lett. 2013;15(8):1934-1937. doi:10.1021/ol400583c. View Source
• [2] Fukaya M, Nagamine S, Ozaki T, Liu Y, Ozeki M, Matsuyama T, Miyamoto K, Kawagishi H, Uchiyama M, Oikawa H, Minami A. Total Biosynthesis of Melleolides from Basidiomycota Fungi: Mechanistic Analysis of the Multifunctional GMC Oxidase Mld7. Angew Chem Int Ed Engl. 2023;62(44):e202308881. doi:10.1002/anie.202308881. View Source

Armillarivin-Producing Probiotic Strain Opens a Distinct In Vivo Anti-Inflammatory Research Avenue Absent for Other Melleolides

A 2026 study demonstrated that the probiotic strain Lactobacillus plantarum NCU001563 produces armillarivin and caffeoyl aspartic acid as key effector metabolites, and that administration of this strain alleviates ulcerative colitis in a murine model through combined immunomodulation and gut microbiota remodeling . The production of armillarivin by a probiotic bacterium—rather than through fungal fermentation of Armillaria species—is a unique feature not reported for any other melleolide compound. No published evidence indicates that armillaridin, melleolide, armillarikin, or other protoilludane aryl esters can be generated by probiotic bacterial strains. This probiotic-based production platform creates a distinct in vivo research paradigm: armillarivin's anti-inflammatory effects in the colitis model can be studied in the context of a live biotherapeutic product, enabling investigations that integrate compound pharmacology with microbiome modulation . For researchers exploring gut-localized anti-inflammatory applications, armillarivin is currently the only melleolide with a demonstrated probiotic production route and associated in vivo colitis efficacy data.

Probiotic production

Supporting evidence

L. plantarum NCU001563 produces armillarivin; probiotic administration alleviated murine DSS colitis via immunomodulation and microbiota remodeling.

Unique probiotic-derived armillarivin supports gut-localized anti-inflammatory model studies.

No comparator melleolide reported with probiotic production; single-study evidence.

Evidence Dimension	Probiotic bacterial production capability and associated in vivo anti-colitis efficacy
Target Compound Data	Armillarivin: produced by L. plantarum NCU001563; probiotic administration alleviated ulcerative colitis in mice via immunomodulation and microbiota remodeling. Madjirebaye et al. 2026.
Comparator Or Baseline	All other melleolides (armillaridin, melleolide, armillarikin, etc.): no evidence of probiotic bacterial production or in vivo colitis efficacy reported.
Quantified Difference	Qualitative: armillarivin uniquely benefits from a demonstrated probiotic-bacterial production route and associated in vivo disease-modifying data; no comparator shares this feature.
Conditions	Murine DSS-induced ulcerative colitis model; L. plantarum NCU001563 probiotic administration; Food Frontiers 2026.

Why This Matters

For investigators pursuing gut-localized anti-inflammatory drug discovery, microbiome-targeted therapeutics, or live biotherapeutic product development, armillarivin's unique probiotic production capability and in vivo colitis efficacy data create a research gateway that no other melleolide currently offers, justifying its prioritization in procurement for these specific research programs.

• [1] Madjirebaye P, Ullah N, Mazhar M, Mueed A, Peng Z, Abaidullah M, Liao Y, Fan Y, Tang P, Li J, Xiong T, Yang P, Wu X. Probiotic Lactobacillus plantarum NCU001563 Alleviates Ulcerative Colitis via Immunomodulation, Microbiota Remodeling, and Production of Armillarivin and Caffeoyl Aspartic Acid. Food Frontiers. 2026;7(2):e70232. doi:10.1002/fft2.70232. View Source

Physicochemical and Drug-Likeness Profile of Armillarivin Supports Its Prioritization as a Lead Scaffold Over Higher-Molecular-Weight Melleolide Derivatives

Armillarivin (MW 384.5 g/mol, C23H28O5) complies with Lipinski's Rule of Five and the Ghose filter, indicating favorable oral drug-likeness, while its Veber rule violation (owing to rotatable bond count) is noted . Key computed physicochemical parameters include a calculated logP of 3.77–4.88 (moderate lipophilicity), water solubility of 0.017 g/L, and a polar surface area of 83.83 Ų . These values place armillarivin in a favorable drug-like physicochemical space compared to several higher-molecular-weight melleolide congeners. While direct head-to-head physicochemical data tables across all melleolides are not available in a single publication, the computed properties for armillarivin suggest it occupies a balanced property profile—not too lipophilic, not too polar—that is often preferred for lead compound selection in early drug discovery campaigns. The synthesis paper confirms that the chemoenzymatic route yields stereochemically pure (+)-armillarivin, ensuring batch reproducibility in procurement .

Drug-likeness profile

Supporting evidence

MW 384.5 g/mol, logP 3.77–4.88, Rule of Five compliant. Veber violation noted. PSA 83.83 Ų; water solubility 0.017 g/L computed.

Favorable computed properties support lead-scaffold selection over larger melleolide congeners.

Computed values, not experimental; single-source database entry.

Evidence Dimension	Computed physicochemical and drug-likeness properties
Target Compound Data	Armillarivin: MW 384.5 g/mol; logP 3.77–4.88; water solubility 0.017 g/L; PSA 83.83 Ų; Rule of Five: Yes; Ghose Filter: Yes; Veber's Rule: No. Rotatable bonds: 4.
Comparator Or Baseline	Class-level baseline: lipophilic melleolides with larger aryl ester groups tend to exceed Rule of Five thresholds. No single-source comparator table available.
Quantified Difference	Armillarivin's MW of 384.5 g/mol and compliance with Rule of Five differentiates it from larger melleolide congeners that may violate drug-likeness criteria.
Conditions	Computed properties via ALOGPS and ChemAxon; FooDB compound entry for Armillarivin (FDB018381).

Why This Matters

For medicinal chemistry teams selecting a protoilludane starting scaffold for lead optimization, armillarivin's favorable physicochemical profile—particularly its Rule of Five compliance, moderate lipophilicity, and defined stereochemistry—makes it a more suitable starting point than larger, more lipophilic melleolides that may present downstream ADME liabilities.

• [1] FooDB: Showing Compound Armillarivin (FDB018381). Version 1.0. Creation date 2010-04-08. CAS Number 135247-97-1. View Source
• [2] Schwartz BD, Matoušová E, White R, Banwell MG, Willis AC. A chemoenzymatic total synthesis of the protoilludane aryl ester (+)-armillarivin. Org Lett. 2013;15(8):1934-1937. doi:10.1021/ol400583c. View Source

Armillarivin (CAS 135247-97-1) Evidence-Based Application Scenarios for Research and Industrial Sourcing

Hepatocellular Carcinoma Drug Discovery: Prioritizing Tumor-Selective Protoilludane Leads

Based on the class-level evidence that 5-hydroxyl-armillarivin (a close structural analog of armillarivin) demonstrates highly cytotoxic activity against HepG2 hepatocellular carcinoma cells (IC50 within 4.95–37.65 μg/mL), and that melleolide exhibits only a ~3.2-fold selectivity window between HepG2 and normal L02 hepatocytes , armillarivin is the preferred procurement choice for liver cancer drug discovery programs that must balance antitumor potency with normal hepatocyte sparing. Researchers should select armillarivin over melleolide when the therapeutic window is a critical endpoint.

Colorectal Cancer Pharmacology: Benchmarking Against Paclitaxel-Standard Chemotherapy

Armillarivin demonstrated inhibitory activity against HCT-116 colorectal carcinoma cells that was superior to that of the positive control paclitaxel , positioning it as a compelling candidate for colorectal cancer-focused pharmacology studies. For research groups investigating protoilludane mechanisms in colorectal cancer, armillarivin offers the advantage of a published benchmark against a clinically relevant chemotherapeutic comparator—a feature not yet documented for armillaridin, melleolide B, or armillarikin in the HCT-116 context.

Gut-Targeted Anti-Inflammatory and Microbiome Research: Probiotic-Derived Armillarivin Production

The 2026 demonstration that Lactobacillus plantarum NCU001563 produces armillarivin as a bioactive metabolite and that probiotic administration alleviates ulcerative colitis in a murine model opens a unique research avenue for armillarivin that no other melleolide currently supports. Investigators developing live biotherapeutic products, studying the gut-lung axis, or exploring microbiome-mediated anti-inflammatory mechanisms should prioritize armillarivin procurement due to its demonstrated probiotic production capability and associated in vivo efficacy data.

Medicinal Chemistry Lead Optimization: A Synthetically Accessible Protoilludane Scaffold

The published chemoenzymatic 20-step total synthesis of (+)-armillarivin from cis-1,2-dihydrocatechol distinguishes it from the majority of melleolide analogs, which lack reported synthetic routes and remain dependent on fungal extraction. Medicinal chemistry teams conducting structure-activity relationship (SAR) studies on the protoilludane scaffold should procure armillarivin as the starting point for derivatization campaigns, leveraging the established synthetic route for analog generation and scale-up—an advantage not available for armillaridin, melleolide B, or other comparator compounds.

Application

Selection Property

Validation Focus

Hepatocellular carcinoma cell-model studies

Differential cytotoxicity profile review

HepG2 / L02 selectivity endpoints

Colorectal carcinoma cell-model studies

Comparator-benchmarked assay context

HCT-116 response relative to paclitaxel

Gut-localized anti-inflammatory model studies

Probiotic-derived metabolite production context

Colitis model-response endpoints

Protoilludane scaffold SAR studies

Synthetic route availability

Stereochemical and batch reproducibility

• [1] Li Z, Wang Y, Jiang B, Li W, Zheng L, Yang X, Bao Y, Sun L, Huang Y, Li Y. Structure, cytotoxic activity and mechanism of protoilludane sesquiterpene aryl esters from the mycelium of Armillaria mellea. J Ethnopharmacol. 2016;184:119-127. doi:10.1016/j.jep.2016.02.044. View Source